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Compound of Interest

Compound Name: Dimethyl diglycolate-d4

Cat. No.: B041925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Dimethyl diglycolate-d4 (CAS No: 1107650-54-3).[1] Due to the limited availability of

experimental data for the deuterated form, this guide also includes data for its non-deuterated

analogue, Dimethyl diglycolate (CAS No: 7040-23-5), for comparative purposes.[2][3]

Core Physical and Chemical Properties
Dimethyl diglycolate-d4 is the deuterated form of Dimethyl diglycolate, an organic compound

used as a starting material in the manufacturing of unsaturated polyester resins and

plasticizers.[1] The incorporation of deuterium atoms results in a higher molecular weight

compared to the non-deuterated form.

Quantitative Data Summary
The following table summarizes the key physical property data available for both Dimethyl
diglycolate-d4 and Dimethyl diglycolate. It is important to note that some of the data for the

non-deuterated form are estimates.
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Property Dimethyl Diglycolate-d4 Dimethyl Diglycolate

CAS Number 1107650-54-3[1] 7040-23-5[2][3]

Molecular Formula C₆H₆D₄O₅[1] C₆H₁₀O₅[3]

Molecular Weight 166.17 g/mol [1] 162.14 g/mol [2][3]

Appearance Green Oil[1] Not specified

Melting Point Not specified 36 °C / Not Available

Boiling Point Not specified
211.3 °C at 760 mmHg /

208.81 °C (estimate)

Density Not specified 1.15 g/cm³ / 1.2132 (estimate)

Solubility Not specified
Soluble in DCM, Ethyl Acetate,

Methanol

Flash Point Not specified 84.1 °C

Refractive Index Not specified 1.4230 (estimate)

Storage 2-8°C Refrigerator[1] Not specified

Shipping Conditions Ambient[1] Not specified

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Dimethyl
diglycolate-d4 are not readily available in the public domain. The data presented are typically

found in supplier specifications and chemical databases.

Generally, the determination of these physical properties would follow standard laboratory

procedures:

Melting and Boiling Points: Determined using a melting point apparatus or by distillation for

the boiling point, respectively. These are fundamental techniques in the physical

characterization of chemical substances.

Density: Can be measured using a pycnometer or a hydrometer.
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Solubility: Assessed by dissolving a known amount of the substance in various solvents and

observing its dissolution behavior.

Spectroscopic Analysis: Techniques such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) are crucial for confirming the identity and purity of the deuterated

compound.

Applications and Synthesis Workflow
The primary application of isotope-labelled Dimethyl Diglycolate is as a starting material in the

synthesis of unsaturated polyester resins and plasticizers.[1] The workflow for this application

can be conceptually illustrated as follows:

Synthesis Workflow of Polyester Resins and Plasticizers

Starting Materials

Process

Products

Dimethyl diglycolate-d4

Polymerization

Other Monomers
(e.g., diols, dicarboxylic acids)

Unsaturated Polyester Resins Plasticizers

Click to download full resolution via product page

Caption: Synthetic pathway from Dimethyl diglycolate-d4 to final products.

This guide provides a summary of the currently available information on the physical properties

of Dimethyl diglycolate-d4. For further in-depth analysis, it is recommended to consult the
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direct suppliers of this compound or perform experimental determination of the desired

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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